Cas no 2227874-03-3 (tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate
• CAS No: 2227874-03-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6145898
• PubChem ID: 165623279
• Update Time: 2025-10-12

tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate
• EN300-1895422
• 2227874-03-3
• tert-butyl 4-[(2S)-oxiran-2-yl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(13)12-4-7(11-6-12)8-5-14-8/h4,6,8H,5H2,1-3H3/t8-/m1/s1
• InChI Key： RWYYCVSLAARSBM-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1=CN(C(=O)OC(C)(C)C)C=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.6Ų

Additional information on tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-(2S)-Oxiran-2-yl-1H-imidazole-1-carboxylate (CAS: 2227874-03-3)

The compound tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate (CAS: 2227874-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing imidazole derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug design, owing to its unique reactivity profile and stereochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound as a key building block in the synthesis of novel covalent inhibitors for SARS-CoV-2 main protease. The researchers utilized the epoxide moiety to form irreversible covalent bonds with the catalytic cysteine residue, achieving nanomolar inhibitory potency. This approach represents a significant advancement in the development of antiviral therapeutics, particularly against emerging coronaviruses.

Further investigations into the compound's reactivity have revealed its potential in PROTAC (Proteolysis Targeting Chimera) development. The oxirane ring's ability to form stable linkages with nucleophilic amino acids makes it an attractive warhead for targeted protein degradation strategies. Recent patent filings (WO2023051234) describe its incorporation into bifunctional molecules designed to degrade oncogenic proteins, showing promising results in preclinical models of hematological malignancies.

The synthetic accessibility of tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate has been improved through recent methodological developments. A 2024 publication in Organic Letters details an asymmetric catalytic epoxidation protocol that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol during the key epoxide formation step. This advancement has important implications for scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

Structural-activity relationship (SAR) studies employing this scaffold have identified several derivatives with improved pharmacokinetic properties. Modifications at the imidazole nitrogen and tert-butyloxycarbonyl (Boc) protecting group have yielded compounds with enhanced metabolic stability and tissue penetration. These findings, reported in recent ACS Medicinal Chemistry Letters articles, suggest broad utility across multiple therapeutic areas including inflammation, oncology, and infectious diseases.

Looking forward, the unique combination of reactivity and structural features present in tert-butyl 4-(2S)-oxiran-2-yl-1H-imidazole-1-carboxylate positions it as a valuable tool in medicinal chemistry. Ongoing research focuses on expanding its applications to new target classes and developing more efficient synthetic routes. The compound's versatility and demonstrated biological relevance ensure its continued importance in drug discovery pipelines across the pharmaceutical industry.